N-(1-Cyclohexylpyrrolidin-3-yl)naphthalene-1-carboxamide

• CAS No.: 60691-46-5
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol
• IUPAC Name: N-(1-cyclohexylpyrrolidin-3-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C21H26N2O/c24-21(20-12-6-8-16-7-4-5-11-19(16)20)22-17-13-14-23(15-17)18-9-2-1-3-10-18/h4-8,11-12,17-18H,1-3,9-10,13-15H2,(H,22,24)
• InChI Key: OMUQQINXBOHPLC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCC(C2)NC(=O)C3=CC=CC4=CC=CC=C43

Description

N-(1-Cyclohexylpyrrolidin-3-yl)naphthalene-1-carboxamide is a useful research compound. Its molecular formula is C21H26N2O and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 9.69 gm. (0.06 mole) of 3-amino-1-cyclohexylpyrrolidine in 50 ml. of chloroform was added dropwise a solution of 8.4 gm. (0.046 mole) of 1-naphthalenecarbonyl chloride in 50 ml. of chloroform. The reaction mixture was concentrated under reduced pressure and the residue was partitioned between ethyl acetate containing 10% isopropyl ether and dilute hydrochloric acid. The separated acid layer was made basic with dilute sodium hydroxide solution and extracted with chloroform. The chloroform solution was dried over sodium sulfate, concentrated and the residue crystallized from ethyl acetate. The product weighed 3.8 gm. (25%) and melted at 119°-120° C.

Synthesis routes and methods II

Procedure details